5-Methoxy-2-(methoxycarbonyl)-3-methyl-benzoic acid

• Molecular Formula: C11H12O5
• Molecular Weight: 224.21 g/mol
• IUPAC Name: 5-methoxy-2-methoxycarbonyl-3-methylbenzoic acid
• InChI: InChI=1S/C11H12O5/c1-6-4-7(15-2)5-8(10(12)13)9(6)11(14)16-3/h4-5H,1-3H3,(H,12,13)
• InChI Key: RLRPYPFZNBJMEB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1C(=O)OC)C(=O)O)OC

Description

5-Methoxy-2-(methoxycarbonyl)-3-methyl-benzoic acid is a useful research compound. Its molecular formula is C11H12O5 and its molecular weight is 224.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of compound L (50.0 g, 210 mmol) in 1,2-dimethoxyethane (260 mL) was added 8% aqueous NaOH (262 mL) at 0° C. The mixture was stirred at room temperature for 1 hour, washed with ethyl acetate and acidified to pH 2 using 3 mol/L HCl. The precipitate was filtered and washed with water to give compound M (40.0 g). The filtrate was extracted with ethyl acetate 3 times. The combined organic layers were washed with saturated brine and dried over anhydrous Na2SO4. Filtration and evaporation of the solvent gave compound M (5.47, 96% total yield) as a white powder. 1H NMR (CDCl3, 400 MHz): δ 2.35 (3H, s), 3.86 (3H, s), 3.90 (3H, s), 6.97 (1H, d, J=2.4 Hz), 7.39 (1H, d, J=2.4 Hz). EIMS (+): 224 [M]+